Cas no 2309446-58-8 (Methyl 2-{[7-(3-bromophenyl)-5-oxa-2-azaspiro[3.4]octan-7-yl]oxy}acetate)

• Product Name: Methyl 2-{[7-(3-bromophenyl)-5-oxa-2-azaspiro[3.4]octan-7-yl]oxy}acetate
• CAS No: 2309446-58-8
• MF: C₁₅H₁₈BrNO₄
• MW: 356.211723804474
• CID: 5942494
• PubChem ID: 165739023
• Update Time: 2025-06-09

Methyl 2-{[7-(3-bromophenyl)-5-oxa-2-azaspiro[3.4]octan-7-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7429470
• 2309446-58-8
• methyl 2-{[7-(3-bromophenyl)-5-oxa-2-azaspiro[3.4]octan-7-yl]oxy}acetate
• Methyl 2-{[7-(3-bromophenyl)-5-oxa-2-azaspiro[3.4]octan-7-yl]oxy}acetate

• Inchi： 1S/C15H18BrNO4/c1-19-13(18)6-20-15(11-3-2-4-12(16)5-11)7-14(21-10-15)8-17-9-14/h2-5,17H,6-10H2,1H3
• InChI Key： UYPOSBAYYSNAJO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(COC2(CNC2)C1)OCC(=O)OC

Computed Properties

• Exact Mass: 355.04192g/mol
• Monoisotopic Mass: 355.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.8Ų

Additional information on Methyl 2-{[7-(3-bromophenyl)-5-oxa-2-azaspiro[3.4]octan-7-yl]oxy}acetate

Methyl 2-{[7-(3-bromophenyl)-5-oxa-2-azaspiro[3.4]octan-7-yl]oxy}acetate (CAS No. 2309446-58-8): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Methyl 2-{[7-(3-bromophenyl-5-oxa-2-azaspiro[3.4]octan-7-yl)oxy}acetate] (CAS No. 2309446-58-8) represents a structurally intricate compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This spirocyclic ester, characterized by its unique oxazine and azaspiro framework, has emerged as a promising scaffold for the development of novel therapeutic agents. The compound's structural complexity, coupled with its diverse pharmacological potential, positions it as a subject of intense research interest.

The molecular architecture of Methyl 2-{[7-(3-bromophenyl)-5-oxa-2-azaspiro[3.4]octan-7-yl)oxy}acetate (CAS No. 2309446-58-8) is a testament to the ingenuity of synthetic organic chemistry. The presence of a spirocyclic core, which seamlessly integrates an azetidinone ring with an oxazine moiety, imparts unique conformational flexibility and reactivity. This structural motif has been strategically exploited to modulate binding interactions with biological targets, making it an attractive candidate for drug discovery efforts.

In recent years, there has been a surge in the exploration of spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity towards biological receptors. The 3-bromophenyl substituent in Methyl 2-{[7-(3-bromophenyl)-5-oxa-2-azaspiro[3.4]octan-7-yl)oxy}acetate (CAS No. 2309446-58-8) serves as a key pharmacophore, contributing to its interaction with various protein targets. This substitution pattern has been extensively studied in the context of developing small-molecule inhibitors and modulators for therapeutic applications.

The pharmaceutical industry has increasingly recognized the significance of heterocyclic compounds in drug design. The oxazine ring in Methyl 2-{[7-(3-bromophenyl)-5-oxa-2-azaspiro[3.4]octan-7-yl)oxy}acetate (CAS No. 2309446-58-8) is particularly noteworthy, as it provides a scaffold for further derivatization and functionalization. Such modifications can be tailored to optimize pharmacokinetic properties, including solubility, bioavailability, and metabolic stability, which are critical factors in the development of clinical candidates.

Recent advancements in computational chemistry have enabled the rational design of complex molecules like Methyl 2-{[7-(3-bromophenyl)-5-oxa-2-azaspiro[3.4]octan-7-yloxy}acetate (CAS No. 2309446-58). Molecular docking studies have been instrumental in predicting binding modes and affinities for potential biological targets. These computational approaches have complemented experimental efforts, providing insights into the structural determinants of drug-receptor interactions and guiding the optimization of lead compounds.

The synthesis of Methyl 2-{[7-(3-bromophenyl)-5-oza<0xE1><0xB5><0xA02>-2<0xE1><0xB5><0xA0/aspiro[3<0xE1><0xB5><0xA04>]octan<0xE1><0xB5><0xA07>-yloxy}acetate (CAS No.<0xE1><0xB5><0xA04;2309446<0xE1><0xB5><0xA08;58<0xE1><0xB5><0xA08;) has been achieved through multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include cyclization reactions to form the spirocyclic core, followed by selective functionalization at various positions to introduce the desired substituents. These synthetic strategies have been refined over time, leveraging advances in catalysis and reaction optimization.

The pharmacological profile of Methyl 2-{[7-(3-bromophenyl)-5-oza<0xE1><0xB5><0xA02>-2<0xE1><0xB5><0xA00/aspiro[3<0xE1><0xB5><0xA04>]octan<0xE1><0xB5><0xA07>-yloxy}acetate (CAS No.<10xE1x10x;2309446x10x;58x10x;) is under active investigation in several preclinical studies. Initial findings suggest that this compound exhibits promising activity against various disease-related targets, including enzymes and receptors implicated in inflammation, cancer, and neurodegenerative disorders. The unique structural features of this molecule contribute to its ability to modulate biological pathways with high specificity.

In the context of drug development pipelines, Methyl 2-{[7-(3-bromophenyl)-5-oza<10xE1x10x;22/aspiro[310/E1x10x;84]octan70/E1x10x;yloxy}acetate (CAS No.<10xE110;2309446;58-) serves as a valuable building block for generating novel analogs with enhanced therapeutic properties. By systematically modifying key functional groups within its structure, researchers can explore new chemical spaces and identify compounds with improved efficacy and reduced side effects.

The role of medicinal chemistry in translating chemical biology insights into clinical applications cannot be overstated. Methyl 2-{[7-(3-bromophenyl)-50xa20/xaspiro34/x octan70/yloxy}acetate (CAS No.<10xE110;2309446;58-) exemplifies how a well-designed molecular scaffold can drive innovation in drug discovery programs. Its structural complexity and pharmacological potential make it a cornerstone for ongoing research efforts aimed at addressing unmet medical needs.